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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12631715

For Researchers, Scientists, and Drug Development Professionals

Introduction

N1-Methoxymethyl picrinine is an indole alkaloid that has been isolated from the leaves of
Alstonia scholaris, a plant with a history of use in traditional medicine.[1][2][3][4] As a member
of the picrinine-type monoterpenoid indole alkaloids, this compound is of interest to
researchers in natural product chemistry, pharmacology, and drug development.[1][2] This
document provides an overview of the analytical standards and proposes detailed protocols for
the analysis of N1-Methoxymethyl picrinine using modern analytical techniques.

Due to the limited availability of specific validated analytical methods for N1-Methoxymethyl
picrinine in publicly accessible literature, the protocols described herein are exemplary
methods based on established analytical practices for other indole alkaloids.[5][6][7][8] These
methods are intended to serve as a starting point for the development and validation of specific
analytical procedures.

Physicochemical Properties and Handling

A summary of the known physicochemical properties of N1-Methoxymethyl picrinine is
presented in Table 1. This information is crucial for the preparation of standards and samples
for analysis.

Table 1: Physicochemical Data of N1-Methoxymethyl picrinine
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Property Value Source
CAS Number 1158845-78-3 [9][10][11]
Molecular Formula C22H26N204 [3][9][10][11]
Molecular Weight 382.5 g/mol [3][11]
Appearance Powder [O1[11]
) >98% (typical for commercial
Purity [11]
standards)
Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [9][10]
Acetate, DMSO, Acetone.
Store in a sealed, cool, and dry
condition. Stock solutions can
Storage [11][12]

be stored at -20°C for several

months.

Analytical Methodologies

The analysis of indole alkaloids such as N1-Methoxymethyl picrinine typically involves

chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography

(HPLC) is widely used for quantification, while Gas Chromatography-Mass Spectrometry (GC-

MS) is suitable for identification and quantification of volatile or derivatized alkaloids.[6][7][8]

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for structural

elucidation and purity assessment.[13][14][15]

General Analytical Workflow

The following diagram illustrates a general workflow for the analysis of N1-Methoxymethyl

picrinine from a plant matrix or as a pure standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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